Cas no 920008-01-1 (Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester)
920008-01-1 structure
Product Name:Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester
CAS No:920008-01-1
MF:C8H13NO4
MW:187.193122625351
CID:759955
PubChem ID:22151862
Update Time:2025-04-19
Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester
- methyl 2-(acetamidomethyl)-3-oxobutanoate
- Butanoic acid,2-[(acetylamino)methyl]-3-oxo-,methyl ester
- GUMGCWHQSDQJJT-UHFFFAOYSA-N
- methyl 2-acetamidomethyl-3-oxobutyrate
- SCHEMBL2320429
- 920008-01-1
- DTXSID70622990
-
- Inchi: 1S/C8H13NO4/c1-5(10)7(8(12)13-3)4-9-6(2)11/h7H,4H2,1-3H3,(H,9,11)
- InChI Key: GUMGCWHQSDQJJT-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)=O)CNC(C)=O)=O
Computed Properties
- Exact Mass: 187.08445790g/mol
- Monoisotopic Mass: 187.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 72.5Ų
Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
920008-01-1 (Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester) Related Products
- 17038-83-4(Methyl 1-acetyl-4-oxopiperidine-3-carboxylate)
- 22049-95-2(Methyl 2-oxopyrrolidine-3-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk